Methyl 2-[6-methyl-2-(2-phenylacetyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[6-methyl-2-(2-phenylacetyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H18N2O3S/c1-13-8-9-15-16(10-13)25-19(21(15)12-18(23)24-2)20-17(22)11-14-6-4-3-5-7-14/h3-10H,11-12H2,1-2H3
• InChI Key: DCSJUQUIKAMDJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)CC3=CC=CC=C3)S2)CC(=O)OC
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Methyl 2-[6-methyl-2-(2-phenylacetyl)imino-1,3-benzothiazol-3-yl]acetate, also known as MPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MPA is a derivative of benzothiazole and has been found to exhibit significant biological activity.

Scientific Research Applications

Antitumor Applications

• Antitumor Activity in Specific Cell Lines : Compounds like 2-(4-Aminophenyl)benzothiazoles, which share a structural resemblance with Methyl 2-[6-methyl-2-(2-phenylacetyl)imino-1,3-benzothiazol-3-yl]acetate, have shown potent antitumor activity against breast, ovarian, colon, and renal cell lines. The mechanism of action may involve metabolism playing a central role, as observed in sensitive cell lines like breast MCF-7 and MDA 468 cells (Chua et al., 1999).

Enzyme Inhibition for Diabetic Complications

• Aldose Reductase Inhibitors : Derivatives of iminothiazolidin-4-one acetates have been synthesized and evaluated as inhibitors of aldose reductase (ALR2), which is significant for the potential treatment of diabetic complications. Compounds like methyl[4-oxo-2-(benzoylimino)-3-(2-methoxyphenyl)thiazolidin-5-ylidene]acetate have shown high inhibitory potency, suggesting therapeutic potential in managing diabetes-related issues (Ali et al., 2012).

Green Synthesis Applications

• Green Synthesis of Functionalized Thiazol-2(3H)-imine : Research has been conducted on the efficient synthesis of related compounds using environmentally friendly methods. For example, a study explored the synthesis of 2-(2-((4-Methoxybenzoyl)imino)-4-(4methoxyphenyl)thiazol-3(2H)-yl)-2-phenylacetic acid through a green synthesis approach, highlighting the potential for sustainable production methods in pharmaceutical chemistry (Shahvelayati et al., 2017).

Other Applications

• Electrosynthesis for Bifunctional Electrocatalysts : The electrosynthesis of imidazole derivatives (related to the compound ) has been explored for developing bifunctional electrocatalysts. These catalysts are used for the oxidation of substances like ascorbic acid and adrenaline, indicating potential applications in analytical chemistry (Nasirizadeh et al., 2013).